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Compound of Interest

Compound Name: Strontium formate

Cat. No.: B1222629 Get Quote

Strontium formate is an inorganic salt of strontium and formic acid. This document provides a

detailed summary of its key chemical properties, focusing on its molecular formula and weight,

and outlines the standard methodology for their determination.

Chemical Identity and Properties
Strontium formate is a white, crystalline solid that is soluble in water.[1] It exists in both

anhydrous and dihydrate forms.[1][2] The anhydrous form is the primary focus of this guide.

The fundamental molecular properties of anhydrous strontium formate are summarized

below.

Property Value Reference

Molecular Formula C₂H₂O₄Sr [1][3][4]

Line Formula Sr(HCOO)₂ [1][5]

Molecular Weight 177.65 g/mol [1][2][3]

CAS Number 592-89-2 [1][3]

The elemental composition of strontium formate is broken down as follows:
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Element Symbol Percentage

Strontium Sr 49.32%

Oxygen O 36.02%

Carbon C 13.52%

Hydrogen H 1.13%

Methodology for Determination of Molecular Weight
The molecular weight of a compound is a fundamental property derived from its chemical

formula and the atomic weights of its constituent elements. The process does not require an

experimental protocol in the traditional sense but is a standardized calculation.

Procedure:

Identify the Chemical Formula: The established chemical formula for strontium formate is

Sr(HCOO)₂.[1][5]

Determine Elemental Composition: Based on the formula, one molecule of strontium
formate contains:

1 Strontium (Sr) atom

2 Carbon (C) atoms

4 Oxygen (O) atoms

2 Hydrogen (H) atoms

Obtain Standard Atomic Weights: The standard atomic weights from the periodic table are

used for each element:

Sr: ~87.62 g/mol

C: ~12.011 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.drugfuture.com/chemdata/strontium-formate.html
https://de.wikipedia.org/wiki/Strontiumformiat
https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O: ~15.999 g/mol

H: ~1.008 g/mol

Calculate Molecular Weight: The molecular weight is the sum of the atomic weights of all

atoms in the molecule:

Molecular Weight = (1 × AW_Sr) + (2 × AW_C) + (4 × AW_O) + (2 × AW_H)

Molecular Weight = (87.62) + (2 × 12.011) + (4 × 15.999) + (2 × 1.008)

Molecular Weight = 87.62 + 24.022 + 63.996 + 2.016 = 177.654 g/mol

This calculated value is consistent with the widely accepted molecular weight of 177.65 g/mol .

[1][2][3]

Chemical Structure and Composition
Strontium formate is an ionic compound formed from one strontium cation (Sr²⁺) and two

formate anions (HCOO⁻).[2] The formate ions act as ligands, bonding to the strontium ion

through the oxygen atoms.

Strontium Formate (Sr(HCOO)₂) MW: 177.65 g/mol

Constituent Ions

Sr(HCOO)₂

2 x Formate Anion (HCOO⁻)

Composed of

1 x Strontium Cation (Sr²⁺)
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Caption: Logical diagram illustrating the ionic composition of Strontium Formate.

Hydrated Form
It is important for researchers to distinguish the anhydrous form from its dihydrate, strontium
formate dihydrate (Sr(HCOO)₂·2H₂O).[2] The dihydrate has a different molecular formula

(C₂H₆O₆Sr) and a higher molecular weight of approximately 213.69 g/mol due to the inclusion

of two water molecules.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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